Cas no 127702-72-1 (3,6,9,12,15,18-Heneicosahexaene)

• Product Name: 3,6,9,12,15,18-Heneicosahexaene
• CAS No: 127702-72-1
• MF: C₂₁H₃₂
• MW: 284.478786468506
• CID: 167034
• PubChem ID: 6442734
• Update Time: 2025-04-19

3,6,9,12,15,18-Heneicosahexaene Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18-Heneicosahexaene
• henicosa-3,6,9,12,15,18-hexaene
• 127702-72-1
• AMGFAFLDDFGVIQ-NWUVBWGCSA-N
• n-heneicosa-3,6,9,12,15,18-hexaene
• cis-3,6,9,12,15,18-heneicosahexaene

• Inchi： 1S/C21H32/c1-3-5-7-9-11-13-15-17-19-21-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20H,3-4,9-10,15-16,21H2,1-2H3/b7-5+,8-6+,13-11+,14-12+,19-17+,20-18+
• InChI Key： AMGFAFLDDFGVIQ-NWUVBWGCSA-N
• SMILES： C(/C=C/C/C=C/C/C=C/CC)/C=C/C/C=C/C/C=C/CC

Computed Properties

• Exact Mass: 284.25
• Monoisotopic Mass: 284.25
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 6
• XLogP3: 7.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.844
• Boiling Point: 375.6°Cat760mmHg
• Flash Point: 174.9°C
• Refractive Index: 1.503

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons